Cas no 335354-79-5 (Raddeanoside 20)
Raddeanoside 20 structure
Product Name:Raddeanoside 20
CAS No:335354-79-5
MF:C47H76O17
MW:913.096157073975
CID:2087233
PubChem ID:102004861
Update Time:2024-10-31
Raddeanoside 20 Chemical and Physical Properties
Names and Identifiers
-
- Raddeanoside 20
- (3beta)-3-[(O-6-Deoxy-alpha-L-mannopyranosyl-(1→2)-O-[beta-D-glucopyranosyl-(1→4)]-alpha-L-arabinopyranosyl)oxy]-27-hydroxy-olean-12-en-28-oic acid
- (4aS,6aR,6aR,6bR,8aR,10S,12aR,14bS)-6a-(hydroxymethyl)-10-[(2S,3R,4S,5S)-4-hydroxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3-[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyoxan-2-yl]oxy-2,2,6b,9,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- DA-67104
- CS-0032313
- AKOS037514499
- FS-7080
- 335354-79-5
- HY-N4174
- (4aS,6aR,6bR,8aR,10S,12aR,12bR,14bS)-10-{[(2S,3R,4S,5S)-4-hydroxy-5-{[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-3-{[(2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy}oxan-2-yl]oxy}-6a-(hydroxymethyl)-2,2,6b,9,9,12a-hexamethyl-1,3,4,5,6,7,8,8a,10,11,12,12b,13,14b-tetradecahydropicene-4a-carboxylic acid
-
- Inchi： InChI=1S/C47H76O17/c1-22-30(50)33(53)35(55)38(60-22)64-37-32(52)26(62-39-36(56)34(54)31(51)25(19-48)61-39)20-59-40(37)63-29-11-12-44(6)27(43(29,4)5)10-13-45(7)28(44)9-8-23-24-18-42(2,3)14-15-46(24,41(57)58)16-17-47(23,45)21-49/h8,22,24-40,48-56H,9-21H2,1-7H3,(H,57,58)
- InChI Key： RNHLYDFRRIHVAM-UHFFFAOYSA-N
- SMILES： CC1OC(OC2C(O)C(COC2OC2CCC3(C)C(CCC4(C)C3CC=C3C5CC(C)(C)CCC5(CCC43CO)C(O)=O)C2(C)C)OC2OC(CO)C(O)C(O)C2O)C(O)C(O)C1O |t:27|
Computed Properties
- Exact Mass: 912.50825095g/mol
- Monoisotopic Mass: 912.50825095g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 64
- Rotatable Bond Count: 9
- Complexity: 1740
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 22
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 275Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (1.2E-3 g/L) (25 ºC),
Raddeanoside 20 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2134-1 mg |
Raddeanoside 20 |
335354-79-5 | 1mg |
￥2090.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | R42640-5mg |
Raddeanoside 20 |
335354-79-5 | 5mg |
¥1098.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN2134-5mg |
Raddeanoside 20 |
335354-79-5 | 5mg |
￥ 1060 | 2024-07-19 | ||
| TargetMol Chemicals | TN2134-5 mg |
Raddeanoside 20 |
335354-79-5 | 98% | 5mg |
￥ 1,060 | 2023-07-10 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2134-1 mL * 10 mM (in DMSO) |
Raddeanoside 20 |
335354-79-5 | 1 mL * 10 mM (in DMSO) |
￥ 1690 | 2023-09-07 | ||
| A2B Chem LLC | AF84932-20mg |
4)]-alpha-L-arabinopyranosyl)oxy]-27-hydroxy-olean-12-en-28-oic acid |
335354-79-5 | 97% | 20mg |
$1218.00 | 2023-12-30 | |
| A2B Chem LLC | AF84932-10mg |
4)]-alpha-L-arabinopyranosyl)oxy]-27-hydroxy-olean-12-en-28-oic acid |
335354-79-5 | ≥98% | 10mg |
$444.00 | 2024-04-20 | |
| TargetMol Chemicals | TN2134-1 ml * 10 mm |
Raddeanoside 20 |
335354-79-5 | 1 ml * 10 mm |
￥ 1690 | 2024-07-19 |
Raddeanoside 20 Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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- 189161-61-3(Olean-12-en-28-oicacid, 3-[(O-a-L-arabinopyranosyl-(1®2)-O-a-L-arabinopyranosyl-(1®6)-b-D-glucopyranosyl)oxy]-, (3b)- (9CI))
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